Lithium formate monohydrate
Cat. No. B1592690
CAS RN:
6108-23-2
M. Wt: 70 g/mol
InChI Key: RDAKCPVJSPEDON-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
Overview
Description
Lithium formate monohydrate, also known as Formic Acid Lithium Salt, is a solid substance . Its chemical family includes metal compounds .
Synthesis Analysis
Lithium formate monohydrate can be synthesized by preparing a saturated solution at 333 K and cooling it down to room temperature over 2 hours . The process of dehydration to anhydrous lithium formate is complex and occurs in two stages .Molecular Structure Analysis
The molecular structure of Lithium formate monohydrate is CHLiO2.H2O . The crystal structure was first determined in 1971 and was resolved again in 1972 with better quality data . High-resolution data can be used to perform a topological analysis on the charge density distribution in lithium formate monohydrate and determine its absolute crystal structure .Chemical Reactions Analysis
The dehydration process of lithium formate monohydrate to anhydrous lithium formate is complex and occurs in two stages .Physical And Chemical Properties Analysis
Lithium formate monohydrate has a molecular weight of 69.97 . It appears as white crystals, powder, or granules . The DSC/TG measurements show that the dehydration process to anhydrous lithium formate is complex and occurs in two stages .Scientific Research Applications
Application in Electron Paramagnetic Resonance Dosimetry in Radiotherapy
- Methods of Application or Experimental Procedures : In this study, LFM was inserted into a 3D-printed container to create a pure LFM EPR dosimeter . The dosimeters were then irradiated using a clinical linear accelerator, and the EPR spectra of the dosimeters were acquired using a Bruker EMX EPR spectrometer .
- Results or Outcomes : The results showed that the LFM EPR dosimeters have a highly sensitive dose response with good linearity . The energy dependence across each photon and electron energy range seems to be negligible . This suggests that LFM powder in a 3D-printed container is a suitable option for dosimetry of radiotherapy .
Application in Thermal and Spectroscopic Study
- Methods of Application or Experimental Procedures : Differential scanning calorimetry (DSC) and thermogravimetric analysis (TG) of LFM were performed in the temperature range 300–700 K . These measurements were used to study the complex two-stage dehydration process of LFM to LiHCOO .
- Results or Outcomes : The DSC/TG measurements showed that the dehydration process to anhydrous lithium formate (LiHCOO) is complex and occurs in two stages . The data are correlated to the structure and to the arrangement of the molecules in the crystal, including the hydrogen-bonding .
Safety And Hazards
properties
IUPAC Name |
lithium;formate;hydrate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/CH2O2.Li.H2O/c2-1-3;;/h1H,(H,2,3);;1H2/q;+1;/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RDAKCPVJSPEDON-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Li+].C(=O)[O-].O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CH3LiO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20635737 |
Source
|
| Record name | Lithium formate--water (1/1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20635737 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
70.0 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Lithium formate monohydrate | |
CAS RN |
6108-23-2 |
Source
|
| Record name | Lithium formate monohydrate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006108232 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Lithium formate--water (1/1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20635737 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Formic acid, lithium salt, monohydrate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | LITHIUM FORMATE MONOHYDRATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/ZQS5S890B6 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Reactant of Route 1
Lithium formate monohydrate
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Lithium formate monohydrate
Reactant of Route 3
Lithium formate monohydrate
Reactant of Route 4
Lithium formate monohydrate
Reactant of Route 5
Lithium formate monohydrate
Citations
For This Compound
469
Citations
Studies on semi-organic non linear optical single crystal: lithium formate monohydrate (HCO2Li⋅ H2O)
A semi-organic nonlinear optical single crystal, of lithium formate monohydrate (LFMH), has been grown by slow evaporation solution growth technique. The single crystal XRD analysis …
Number of citations: 43
www.sciencedirect.com
Nonlinear optical coefficient, optical transmission, and refractive indices of orthorhombic lithium formate monohydrate single crystals have been measured. The crystals are transparent …
Number of citations: 93
pubs.aip.org
Piezoelectric lithium formate monohydrate crystallizes in the orthorhombic system with a tetramolecular unit cell of dimensions a = 6.504 (10), b = 9.989 (10), c = 4.856 (5) Å in the …
Number of citations: 30
www.tandfonline.com
Fig. 2. Theoretical curve and experimental points for rotation about the a-axis for'Li resonance in as a function of orientation and is shown in Fig. 1. There are two physically inequivalent …
Number of citations: 13
onlinelibrary.wiley.com
… Polycrystalline lithium formate monohydrate (HCO 2 Li·H 2 O) was obtained from Sigma–Aldrich. Lithium formate monohydrate crystallizes in the orthorhombic space group Pna2 1 11,…
Number of citations: 40
pubs.rsc.org
Stimulated Raman scattering in x-, y-, and z-cut lithium formate monohydrate (LiHCOO⋅ H 2 O) crystals was studied in a resonator configuration with use of a Q-switched ruby laser. The …
Number of citations: 37
journals.aps.org
… In this work, we study the dosimetric properties of lithium formate monohydrate (LFM) irradiated by X-rays, electrons and protons in order to use it as dosimeter in radiotherapy, including …
Number of citations: 3
www.sciencedirect.com
… We earlier characterized several modifications of lithium formate monohydrate (LFMH) [7] by Raman spectroscopy. The present study is undertaken with the use of thermogravimetric (…
Number of citations: 9
akjournals.com
Though crystallographic data for lithium formate monohydrate were published long ago (Nitta, 1928), the structure was not known. Raman studies with polarized light (Cad~ ne, 1970) …
Number of citations: 42
scripts.iucr.org
Results of one neutron and four different X-ray diffraction experiments on lithium formate monohydrate (LiCOOH. H20) have been compared. Good qualitative agreement has been …
Number of citations: 7
scripts.iucr.org
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